Cas no 1511392-64-5 (4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1511392-64-5
• MF: C₈H₁₁BrN₂O
• MW: 231.09
• CID: 5089107
• Update Time: 2026-03-02

4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde

• Inchi： 1S/C8H11BrN2O/c1-8(2,3)11-7(5-12)6(9)4-10-11/h4-5H,1-3H3
• InChI Key： VDMRINBJERAMMX-UHFFFAOYSA-N
• SMILES： N1=CC(Br)=C(C=O)N1C(C)(C)C

Additional information on 4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde

4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde (CAS No. 1511392-64-5): A Versatile Building Block in Modern Organic Synthesis

The 4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde (CAS 1511392-64-5) represents an important class of heterocyclic compounds that has gained significant attention in pharmaceutical research and material science. This pyrazole derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

With the increasing demand for small molecule drugs in therapeutic applications, compounds like 4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde have become valuable tools for medicinal chemists. The presence of both bromo substituent and aldehyde functional group at strategic positions on the pyrazole ring allows for diverse chemical transformations, making it an excellent building block for drug discovery programs.

The tert-butyl group in 4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde provides steric bulk that can influence both the compound's reactivity and the biological activity of resulting derivatives. This feature has been particularly valuable in the design of selective enzyme inhibitors, where researchers aim to achieve high target specificity while minimizing off-target effects.

Recent studies have highlighted the potential of pyrazole-based compounds in addressing current medical challenges, including antibiotic resistance and cancer therapeutics. The structural versatility of 4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde allows for the creation of novel molecular scaffolds that can interact with multiple biological targets, a strategy increasingly important in the era of polypharmacology.

In material science applications, 1511392-64-5 has shown promise as a precursor for functional materials. The electron-withdrawing nature of the bromo substituent combined with the reactive aldehyde group enables the synthesis of conjugated systems with potential applications in organic electronics and sensor technologies.

The synthesis of 4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde typically involves multi-step procedures starting from commercially available pyrazole precursors. Recent advancements in green chemistry have led to improved synthetic routes that reduce environmental impact while maintaining high yields and purity, addressing growing concerns about sustainable chemical production.

Quality control of CAS 1511392-64-5 is crucial for research applications, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being routinely employed to verify compound identity and purity. These rigorous standards ensure reliable performance in downstream applications, particularly in high-throughput screening and structure-activity relationship studies.

Storage and handling of 4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. Proper storage conditions help preserve the reactivity of both the bromo substituent and aldehyde functionality for subsequent synthetic transformations.

The market for specialized heterocyclic building blocks like 1511392-64-5 has grown significantly in recent years, driven by expanding pharmaceutical R&D budgets and the increasing complexity of drug discovery projects. This trend reflects the broader shift toward targeted therapies and personalized medicine approaches in healthcare.

Future research directions for 4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde derivatives may explore their potential in emerging fields such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The compound's structural features make it particularly suitable for incorporation into these innovative therapeutic modalities.

As the chemical industry continues to emphasize atom economy and step efficiency, pyrazole derivatives like 4-Bromo-1-(tert-butyl)-1H-pyrazole-5-carbaldehyde will likely play an increasingly important role in synthetic methodology development. Their balanced reactivity profile and structural diversity make them ideal candidates for cascade reactions and other advanced synthetic techniques.

For researchers working with CAS 1511392-64-5, it's essential to consult recent literature for the latest synthetic applications and safety data. The compound's versatility ensures its continued relevance across multiple disciplines, from medicinal chemistry to materials science, making it a valuable addition to any synthetic chemist's toolkit.